Cas no 100222-98-8 (Hexanoic acid, 6-[[(1,1-dimethylethoxy)carbonyl]methylamino]-)

• Product Name: Hexanoic acid, 6-[[(1,1-dimethylethoxy)carbonyl]methylamino]-
• CAS No: 100222-98-8
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD30742698
• CID: 1125203
• Update Time: 2024-07-27

Hexanoic acid, 6-[[(1,1-dimethylethoxy)carbonyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[[(1,1-dimethylethoxy)carbonyl]methylamino]-
• 6-[[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]hexanoic acid
• N-Boc-6-(methylamino)hexanoic acid
• 6-([(Tert-butoxy)carbonyl](methyl)amino)hexanoic acid

• MDL： MFCD30742698
• Inchi： 1S/C12H23NO4/c1-12(2,3)17-11(16)13(4)9-7-5-6-8-10(14)15/h5-9H2,1-4H3,(H,14,15)
• InChI Key： NWRXFDQJTBAVMC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCN(C(OC(C)(C)C)=O)C

Computed Properties

• Exact Mass: 245.16279

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 359.8±21.0 °C(Predicted)
• PSA: 75.63
• pka: 4.76±0.10(Predicted)